![molecular formula C16H25N3OS B7584089 1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone](/img/structure/B7584089.png)
1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone, also known as TAU, is a novel compound that has gained significant attention in the field of medicinal chemistry. TAU is a spirocyclic compound that possesses a unique structure and exhibits promising biological activities.
Mechanism of Action
The mechanism of action of 1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone is not fully understood. However, it has been reported to interact with several molecular targets in the body, including enzymes, receptors, and ion channels. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, this compound has been found to modulate the activity of neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit several biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. This compound has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival. In addition, this compound has been reported to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone has several advantages for lab experiments. It exhibits high solubility in water and organic solvents, which makes it easy to handle and use in various assays. This compound is also stable under different conditions, which allows for long-term storage and use in experiments. However, this compound has some limitations for lab experiments. It is relatively expensive compared to other compounds, which may limit its use in large-scale experiments. In addition, this compound has not been extensively studied in vivo, which may limit its potential for clinical applications.
Future Directions
There are several future directions for the study of 1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone. One potential direction is to investigate the potential of this compound as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been found to exhibit neuroprotective properties, and further studies may reveal its potential for treating these diseases. Another potential direction is to investigate the mechanism of action of this compound in more detail. Understanding the molecular targets and pathways involved in the activity of this compound may lead to the development of more potent and selective compounds. Finally, further studies are needed to evaluate the safety and efficacy of this compound in vivo, which may pave the way for its use in clinical applications.
Conclusion:
In conclusion, this compound is a novel compound that exhibits promising biological activities and has potential therapeutic applications. The synthesis of this compound is relatively simple and yields a high amount of the compound. This compound has been extensively studied for its anti-inflammatory, anti-cancer, anti-bacterial, anti-fungal, and anti-viral activities, as well as its neuroprotective and antioxidant properties. However, further studies are needed to fully understand the mechanism of action of this compound and its potential for clinical applications.
Synthesis Methods
The synthesis of 1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone involves the condensation of 1,3,5-trimethylpyrazole-4-carbaldehyde with thiourea in the presence of acetic acid. The resulting intermediate is then reacted with 1,4-dibromobutane to form the spirocyclic compound this compound. The synthesis of this compound has been reported in several research articles, and the yield of the reaction has been found to be high.
Scientific Research Applications
1-Thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-bacterial, anti-fungal, and anti-viral activities. This compound has also been found to possess antioxidant and neuroprotective properties. Several research studies have been conducted to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, Parkinson's disease, and diabetes.
Properties
IUPAC Name |
1-thia-4-azaspiro[5.5]undecan-4-yl-(1,3,5-trimethylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3OS/c1-12-14(13(2)18(3)17-12)15(20)19-9-10-21-16(11-19)7-5-4-6-8-16/h4-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNDXYTIROQZGDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)N2CCSC3(C2)CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.